6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one

• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.3 g/mol
• IUPAC Name: 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C13H10N2OS/c1-8-3-2-4-9(5-8)11-6-10-12(17-11)13(16)15-7-14-10/h2-7H,1H3,(H,14,15,16)
• InChI Key: NHICOIRNLGUXOI-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=CC3=C(S2)C(=O)N=CN3
• SMILES: CC1=CC=CC(=C1)C2=CC3=C(S2)C(=O)N=CN3

Description

6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one, also known as MPTP, is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. MPTP was first synthesized in the 1970s and has since been used in a variety of research studies due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one involves its conversion to the toxic metabolite MPP+ in the brain. MPP+ is taken up by dopaminergic neurons and causes oxidative stress, leading to the selective death of these neurons. This mechanism of action is similar to that of other neurotoxins, such as rotenone and paraquat, which have also been used in Parkinson's disease research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one are primarily related to its selective toxicity towards dopaminergic neurons. This leads to a decrease in dopamine levels in the brain, which is a hallmark of Parkinson's disease. 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one has also been shown to cause oxidative stress and inflammation in the brain, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one in lab experiments is its selective toxicity towards dopaminergic neurons. This makes it a valuable tool for studying the underlying mechanisms of Parkinson's disease and developing potential treatments. However, 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one also has some limitations, such as its potential toxicity to non-dopaminergic neurons and the need for careful handling due to its neurotoxic effects.

Future Directions

There are several potential future directions for research involving 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one. One area of interest is the development of new treatments for Parkinson's disease based on the underlying mechanisms of 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one toxicity. Another area of interest is the use of 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one as a tool for studying other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. Additionally, there is potential for the development of new 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one derivatives with improved selectivity and reduced toxicity.

Synthesis Methods

6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one can be synthesized through a multi-step process that involves the reaction of 3-methylbenzaldehyde with thioacetamide to form a thiazole intermediate. This intermediate is then reacted with ethyl acetoacetate to form the final product, 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one. The synthesis method for 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one is relatively straightforward and can be carried out in a laboratory setting using standard equipment and reagents.

Scientific Research Applications

6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one has been shown to selectively damage dopaminergic neurons in the brain, leading to symptoms similar to Parkinson's disease in animal models. This has made 6-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one a valuable tool for studying the underlying mechanisms of Parkinson's disease and developing potential treatments.